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RSD Data for Methacycline Hydrochloride

The following table summarizes the quantitative data from a study that developed a potentiometric sensor for

analyzing Methacycline hydrochloride [1] [2]:

Parameter Value

Analyte Methacycline Hydrochloride

Analytical Method Direct Potentiometry using an Internal Solid Contact Sensor

Reported RSD 0.7% (n=4)

Average Recovery 100.1%

Linear Concentration Range 6.4 × 10⁻⁶ M to 3.0 × 10⁻³ M

Detection Limit 4.4 × 10⁻⁶ M

This RSD of 0.7% indicates high precision and repeatability for this specific analytical method, suggesting

the sensor produces very consistent results for the quantitative analysis of Methacycline hydrochloride in

tablets [1] [2].
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Experimental Protocol

The research employed a direct potentiometry method, which is an electrochemical technique used to

determine the concentration of an ion in a solution. Below is a workflow of the sensor preparation and

measurement process:

Start: Sensor Preparation

Conducting Poly(pyrrole) (PPy)
Solid Contact Material

Methacycline-Phosphotungstate (MC-PT)
Ion Exchanger

Dibutyl Phthalate (DBP)
Plasticizer

Combine to form
Sensor: Pt/PPy/PVC(MC-PT)

Prepare Sample Solution
at pH 2.7

Perform Direct Potentiometry
Measurement

End: Quantitative Analysis
of Methacycline HCl

Click to download full resolution via product page

The experimental procedure can be summarized as follows [1] [2]:

Sensor Construction: The sensor was built with a platinum (Pt) base, using conducting poly(pyrrole)
(PPy) as a solid contact material. The active component was a methacycline-phosphotungstate (MC-
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PT) ion exchanger embedded in a polyvinyl chloride (PVC) matrix, with dibutyl phthalate (DBP) acting

as a plasticizer.
Measurement Conditions: The determination of Methacycline hydrochloride was carried out

under optimized conditions of pH 2.7.
Performance: The sensor demonstrated a fast response time of less than 5 seconds and was

successfully applied to the analysis of the drug in tablet formulations.

Interpretation and Comparison Context

Significance of a Low RSD: An RSD of 0.7% is considered very low in analytical chemistry,

indicating that the measurement system is highly precise and reliable for this application [3].
Acknowledging the Data Gap: The search results do not contain RSD data for Methacycline
hydrochloride using other common methods (like HPLC) or comparative RSD values for other
tetracycline antibiotics. Therefore, a comprehensive performance comparison with other alternatives

cannot be provided.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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